Cas no 1797080-39-7 (1-(3,4-difluorobenzoyl)-4-(2-methylpropanesulfonyl)piperidine)

• Product Name: 1-(3,4-difluorobenzoyl)-4-(2-methylpropanesulfonyl)piperidine
• CAS No: 1797080-39-7
• MF: C₁₆H₂₁F₂NO₃S
• MW: 345.404650449753
• CID: 5369596
• Update Time: 2025-05-21

1-(3,4-difluorobenzoyl)-4-(2-methylpropanesulfonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• (3,4-difluorophenyl)-[4-(2-methylpropylsulfonyl)piperidin-1-yl]methanone
• 1-(3,4-difluorobenzoyl)-4-(2-methylpropanesulfonyl)piperidine

• Inchi： 1S/C16H21F2NO3S/c1-11(2)10-23(21,22)13-5-7-19(8-6-13)16(20)12-3-4-14(17)15(18)9-12/h3-4,9,11,13H,5-8,10H2,1-2H3
• InChI Key： NAOHWAZCGQEZPX-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C(F)=C1)(N1CCC(S(CC(C)C)(=O)=O)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 1-(3,4-difluorobenzoyl)-4-(2-methylpropanesulfonyl)piperidine

1-(3,4-Difluorobenzoyl)-4-(2-Methylpropanesulfonyl)Piperidine: A Comprehensive Overview

The compound 1-(3,4-difluorobenzoyl)-4-(2-methylpropanesulfonyl)piperidine (CAS No. 1797080-39-7) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied due to their structural versatility and biological activity. The molecule's structure incorporates a piperidine ring, a 3,4-difluorobenzoyl group, and a 2-methylpropanesulfonyl group, making it a unique entity with distinct chemical properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced methodologies such as Suzuki coupling and nucleophilic substitution reactions. These techniques have not only improved the yield but also enhanced the purity of the compound, making it more suitable for research and industrial applications. The incorporation of fluorine atoms in the benzoyl group introduces electronic effects that significantly influence the compound's reactivity and stability.

One of the most intriguing aspects of 1-(3,4-difluorobenzoyl)-4-(2-methylpropanesulfonyl)piperidine is its potential in drug discovery. Piperidine derivatives are known for their ability to modulate various biological pathways, including enzyme inhibition and receptor binding. Recent studies have highlighted the compound's ability to inhibit certain kinases involved in cancer cell proliferation, suggesting its potential as an anticancer agent. Additionally, its sulfonyl group enhances its lipophilicity, which is crucial for drug bioavailability.

The synthesis of this compound involves a multi-step process that begins with the preparation of the piperidine ring. The subsequent introduction of the 3,4-difluorobenzoyl group is achieved through acylation reactions, while the sulfonylation step employs sulfonating agents to attach the 2-methylpropanesulfonyl group. These steps require meticulous control over reaction conditions to ensure optimal product formation and minimize side reactions.

In terms of physical properties, 1-(3,4-difluorobenzoyl)-4-(2-methylpropanesulfonyl)piperidine exhibits a melting point of approximately 150°C and a solubility profile that makes it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry. Its molecular weight is around 400 g/mol, which is within the range typically observed for small molecule drugs.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent research has shown that under aerobic conditions, the compound undergoes hydrolysis at a moderate rate, with half-life values indicating its persistence in certain environments. This information is vital for regulatory compliance and sustainable chemical management practices.

In conclusion, 1-(3,4-difluorobenzoyl)-4-(2-methylpropanesulfonyl)piperidine (CAS No. 1797080-39-7) represents a cutting-edge molecule with promising applications in drug development and materials science. Its unique structure and chemical properties make it a valuable subject for further research, particularly in exploring its biological activity and optimizing its synthesis for large-scale production.